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Cat. No.: B608446 Get Quote

An In-depth Technical Guide to the Discovery and Development of Lancotrione Herbicide

For Researchers, Scientists, and Agrochemical Development Professionals

Disclaimer: This document synthesizes publicly available information on the herbicide

Lancotrione. Specific quantitative data regarding herbicidal efficacy, crop selectivity, and

toxicology, as well as detailed, step-by-step experimental protocols, are largely proprietary to

the developing company and are not available in the public domain. The experimental protocols

provided herein are illustrative examples based on established standards for herbicide

evaluation.

Introduction
Lancotrione is a selective, post-emergence herbicide developed by the Japanese company

Ishihara Sangyo Kaisha (ISK).[1][2] Announced in 2016 and subsequently commercialized in

2019, Lancotrione belongs to the triketone class of herbicides.[1][2] It is primarily formulated

as a sodium salt (lancotrione-sodium) for application in rice paddies.[1][2][3] Lancotrione
provides effective control of problematic grass weeds, including barnyard grass (Echinochloa

crus-galli), as well as sedges and broadleaf weeds such as Scirpus and Arrowhead, while

demonstrating a high degree of safety for rice crops.[1][3][4]
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Lancotrione is structurally related to other triketone herbicides like tefuryltrione.[1][4] Its

chemical properties are summarized in the table below. The active ingredient is often

formulated as a sodium salt to improve its properties for commercial use.

Property Lancotrione Lancotrione-sodium

IUPAC Name

2-{2-chloro-3-[2-(1,3-dioxolan-

2-yl)ethoxy]-4-

(methylsulfonyl)benzoyl}-3-

hydroxycyclohex-2-en-1-one

sodium 2-{2-chloro-3-[2-(1,3-

dioxolan-2-yl)ethoxy]-4-

(methanesulfonyl)benzoyl}-3-

oxocyclohex-1-en-1-olate

CAS Registry Number 1486617-21-3 1486617-22-4

Chemical Formula C₁₉H₂₁ClO₈S C₁₉H₂₀ClNaO₈S

Molar Mass 444.88 g·mol⁻¹ 466.86 g·mol⁻¹

Chemical Structure
(See respective chemical

databases)

(See respective chemical

databases)

Development Code SL-261 Not Applicable

Mechanism of Action: HPPD Inhibition
Like other triketone herbicides, Lancotrione's mode of action is the inhibition of the enzyme 4-

hydroxyphenylpyruvate dioxygenase (HPPD).[1][4] HPPD is a critical enzyme in the tyrosine

catabolism pathway in plants. Specifically, it catalyzes the conversion of 4-

hydroxyphenylpyruvate into homogentisic acid.[1][4] Homogentisic acid is the aromatic

precursor for the biosynthesis of plastoquinone and tocopherol (Vitamin E).

Plastoquinone is an essential cofactor for the enzyme phytoene desaturase, a key component

of the carotenoid biosynthesis pathway. By inhibiting HPPD, Lancotrione depletes the plant's

supply of plastoquinone. This halts carotenoid production, which in turn leaves chlorophyll

vulnerable to photo-oxidation by sunlight. The resulting degradation of chlorophyll leads to the

characteristic bleaching or "whitening" symptoms in susceptible weeds, followed by necrosis

and death.
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Figure 1: Signaling pathway of Lancotrione via HPPD inhibition.

Discovery and Synthesis
The synthesis of Lancotrione involves a multi-step chemical process starting from a

substituted benzene compound. The general pathway has been outlined in chemical literature.

[1][2][4]

The key steps are:

Hydroxylation: 1-bromo-2,3-dichloro-4-methylsulfonylbenzene is refluxed with sodium

hydroxide in tert-butanol to replace the bromine atom with a hydroxyl group.

Alkylation: The resulting phenol derivative is alkylated using 2-(2-chloroethyl)-1,3-dioxolane

under basic conditions.

Carbonylation: A palladium-catalyzed carbonylation reaction converts the aryl halide to a

methyl ester.

Saponification: The methyl ester is saponified to the corresponding benzoic acid derivative.

Acylation & Rearrangement: The final steps involve the O-acylation of 1,3-cyclohexanedione

with the benzoic acid derivative, followed by a cyanide-catalyzed rearrangement to yield the

final triketone structure of Lancotrione.
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Figure 2: General synthetic workflow for Lancotrione.
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Biological Activity and Efficacy
Lancotrione is effective for the control of key weeds in rice paddies. Its primary targets include

Echinochloa crus-galli (barnyard grass), Scirpus species, Arrowhead, and weeping grass.[1][4]

A key attribute of Lancotrione is its high selectivity, ensuring safety for rice plants at effective

application doses.[1][4]

Quantitative Efficacy Data
Detailed quantitative data on the efficacy of Lancotrione, such as the half-maximal inhibitory

concentration (IC₅₀) against the HPPD enzyme or the dose required for 50% growth reduction

(GR₅₀) of target weeds, are not publicly available. This information is typically generated during

preclinical and field trial stages of development.

Parameter Target Organism/Enzyme Value

IC₅₀ HPPD Enzyme Data not publicly available

GR₅₀ / ED₅₀ Echinochloa crus-galli Data not publicly available

GR₅₀ / ED₅₀ Scirpus juncoides Data not publicly available

Crop Selectivity Oryza sativa (Rice) Data not publicly available

Toxicological Profile
A comprehensive toxicological assessment is required for the registration of any new pesticide.

This includes studies on acute, sub-chronic, and chronic toxicity, as well as ecotoxicology.

However, specific quantitative toxicological endpoints for Lancotrione are not available in

public databases.

Parameter Test Species Value

Acute Oral LD₅₀ Rat Data not publicly available

Acute Dermal LD₅₀ Rat/Rabbit Data not publicly available

Acute Inhalation LC₅₀ Rat Data not publicly available

Aquatic Toxicity (e.g., EC₅₀) Daphnia magna Data not publicly available
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Experimental Protocols (Illustrative)
The following protocols are representative of the methods used to evaluate herbicides like

Lancotrione. They are based on established standards and published methodologies for other

HPPD inhibitors.

Illustrative Protocol: Herbicidal Activity Bioassay (Foliar
Spray)
This protocol is based on the Chinese agricultural industry standard NY/T 1155.4-2006,

"Pesticides guidelines for laboratory bioactivity tests - Part 4: Foliar spray application test for

herbicide activity," which has been cited in patent literature for testing compositions containing

Lancotrione-sodium.[1][2][3]

1. Plant Cultivation:

Target weed species (e.g., Echinochloa crus-galli) and the crop species (Oryza sativa) are
sown in pots containing a standardized soil mix.
Plants are grown in a controlled environment (greenhouse or growth chamber) with defined
temperature, humidity, and photoperiod (e.g., 25°C, 70% RH, 16:8h light:dark cycle).
Plants are grown to a specific growth stage (e.g., 3-4 leaf stage) before treatment.

2. Preparation of Test Solutions:

A stock solution of Lancotrione-sodium is prepared by dissolving the compound in a
suitable solvent (e.g., acetone or DMF).
A series of dilutions are prepared from the stock solution using deionized water containing a
surfactant (e.g., 0.1% Tween-80) to achieve the desired application rates. A control solution
(solvent + surfactant) is also prepared.

3. Herbicide Application:

Pots are arranged in a randomized complete block design.
Test solutions are applied to the foliage using a laboratory track sprayer calibrated to deliver
a specific spray volume (e.g., 200-400 L/ha).

4. Post-Treatment Evaluation:
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Plants are returned to the controlled environment.
Visual injury (e.g., bleaching, necrosis, stunting) is assessed at set time intervals (e.g., 3, 7,
14, and 21 days after treatment) using a percentage scale (0% = no effect, 100% = complete
plant death).
At the end of the experiment, the fresh or dry weight of the above-ground biomass is
measured for each plant.

5. Data Analysis:

The percentage of growth inhibition is calculated relative to the untreated control.
Dose-response curves are generated by plotting inhibition against the herbicide application
rate.
The GR₅₀ (the dose causing 50% growth reduction) is calculated using non-linear regression
analysis to determine herbicidal potency and selectivity.

Click to download full resolution via product page

// Nodes start [label="1. Plant Cultivation\n(Target Weeds & Crop)"];

step2 [label="2. Prepare Test Solutions\n(Serial Dilutions of

Lancotrione)"]; step3 [label="3. Herbicide Application\n(Foliar Spray

via Track Sprayer)"]; step4 [label="4. Incubation\n(Controlled

Environment)"]; step5 [label="5. Data Collection\n(Visual Assessment,

Biomass)"]; step6 [label="6. Data Analysis\n(Dose-Response Curves,

GR₅₀ Calculation)"]; result [label="Determine Efficacy

&\nSelectivity", shape=box, style=filled, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges start -> step2; step2 -> step3; start -> step3; step3 ->

step4; step4 -> step5; step5 -> step6; step6 -> result; }

Figure 3: General workflow for a whole-plant herbicidal bioassay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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